Δ2-Cefotetan
Δ2-Cefotetan
Brand Name:
Vulcanchem
CAS No.:
1332499-75-8
VCID:
VC0131944
InChI:
InChI=1S/C17H17N7O8S4/c1-23-16(20-21-22-23)34-4-5-3-33-15-17(32-2,14(31)24(15)7(5)11(29)30)19-9(26)13-35-12(36-13)6(8(18)25)10(27)28/h3,7,13,15H,4H2,1-2H3,(H2,18,25)(H,19,26)(H,27,28)(H,29,30)/t7?,13?,15-,17+/m1/s1
SMILES:
CN1C(=NN=N1)SCC2=CSC3C(C(=O)N3C2C(=O)O)(NC(=O)C4SC(=C(C(=O)N)C(=O)O)S4)OC
Molecular Formula:
C17H17N7O8S4
Molecular Weight:
575.604
Δ2-Cefotetan
CAS No.: 1332499-75-8
Reference Standards
VCID: VC0131944
Molecular Formula: C17H17N7O8S4
Molecular Weight: 575.604
| CAS No. | 1332499-75-8 |
|---|---|
| Product Name | Δ2-Cefotetan |
| Molecular Formula | C17H17N7O8S4 |
| Molecular Weight | 575.604 |
| IUPAC Name | (6R,7S)-7-[[4-(2-amino-1-carboxy-2-oxoethylidene)-1,3-dithietane-2-carbonyl]amino]-7-methoxy-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-3-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C17H17N7O8S4/c1-23-16(20-21-22-23)34-4-5-3-33-15-17(32-2,14(31)24(15)7(5)11(29)30)19-9(26)13-35-12(36-13)6(8(18)25)10(27)28/h3,7,13,15H,4H2,1-2H3,(H2,18,25)(H,19,26)(H,27,28)(H,29,30)/t7?,13?,15-,17+/m1/s1 |
| Standard InChIKey | DBSPFHNCVUTGLP-IGTHYWETSA-N |
| SMILES | CN1C(=NN=N1)SCC2=CSC3C(C(=O)N3C2C(=O)O)(NC(=O)C4SC(=C(C(=O)N)C(=O)O)S4)OC |
| PubChem Compound | 56847127 |
| Last Modified | Nov 11 2021 |
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